2-(2,5-dioxohexahydroimidazo[4,5-d]imidazol-1(2H)-yl)butanoic acid

• IUPAC Name: 2-(2,5-dioxo-3,3a,6,6a-tetrahydro-1H-imidazo[4,5-d]imidazol-4-yl)butanoic acid
• InChI: InChI=1S/C8H12N4O4/c1-2-3(6(13)14)12-5-4(10-8(12)16)9-7(15)11-5/h3-5H,2H2,1H3,(H,10,16)(H,13,14)(H2,9,11,15)
• InChI Key: MFTQWNDYFASAIL-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)O)N1C2C(NC(=O)N2)NC1=O
• Molecular Formula: C8H12N4O4
• Molecular Weight: 228.21 g/mol

Description

2-(2,5-dioxohexahydroimidazo[4,5-d]imidazol-1(2H)-yl)butanoic acid, also known as DBIBA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DBIBA is a cyclic dipeptide derivative that has a unique structure with two imidazole rings fused together. In

Mechanism of Action

The mechanism of action of 2-(2,5-dioxohexahydroimidazo[4,5-d]imidazol-1(2H)-yl)butanoic acid is not yet fully understood. However, studies have suggested that it may act by inhibiting enzymes or binding to receptors in the body. This compound has been found to interact with various proteins and enzymes, including proteases, kinases, and phosphatases. It has also been shown to modulate the activity of ion channels and transporters.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the growth of bacteria and viruses, and reduce inflammation. This compound has also been found to modulate the expression of genes involved in cell cycle regulation, angiogenesis, and immune response.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(2,5-dioxohexahydroimidazo[4,5-d]imidazol-1(2H)-yl)butanoic acid in lab experiments is its unique structure, which allows it to interact with various proteins and enzymes. This compound is also relatively easy to synthesize and purify, making it a useful tool for studying protein-ligand interactions. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 2-(2,5-dioxohexahydroimidazo[4,5-d]imidazol-1(2H)-yl)butanoic acid. One area of interest is its potential use as a drug delivery system. This compound has been shown to have high affinity for certain proteins and enzymes, which could be exploited for targeted drug delivery. Another area of interest is its potential use as a catalyst in organic reactions. This compound has been found to have catalytic activity in certain reactions, which could be further explored for its potential use in industry. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields.

Synthesis Methods

2-(2,5-dioxohexahydroimidazo[4,5-d]imidazol-1(2H)-yl)butanoic acid can be synthesized using a variety of methods, including solid-phase peptide synthesis, solution-phase peptide synthesis, and microwave-assisted synthesis. The most commonly used method for synthesizing this compound is the solid-phase peptide synthesis method. This method involves the stepwise addition of amino acids to a resin-bound peptide chain, followed by cleavage of the peptide from the resin and purification.

Scientific Research Applications

2-(2,5-dioxohexahydroimidazo[4,5-d]imidazol-1(2H)-yl)butanoic acid has been extensively studied for its potential applications in various fields such as medicinal chemistry, drug discovery, and materials science. This compound has been found to exhibit antimicrobial, antiviral, antitumor, and anti-inflammatory properties. It has also been studied for its potential use as a drug delivery system and as a catalyst in organic reactions.